Cas no 1160247-18-6 (tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate)

• Product Name: tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate
• CAS No: 1160247-18-6
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• MDL: MFCD12198562
• CID: 831884
• PubChem ID: 71305749
• Update Time: 2025-11-01

tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 3-(aMinoMethyl)-, 1,1-diMethylethyl ester
• TERT-BUTYL 3-(AMINOMETHYL)-1-OXA-7-AZASPIRO[4.5]DECANE-7-CARBOXYLATE
• tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate
• AM805295
• KB-66445
• PB16498
• tert-Butyl3-(aminomethyl)-1-oxa-7-azaspiro[4.5]decane-7-carboxylate
• AS-33810
• CS-0000766
• (7-Boc-1-oxa-7-azaspiro[4.5]decan-3-yl)methanamine
• DB-352869
• AKOS025290848
• 7-Boc-1-oxa-7-azaspiro[4.5]decane-3-methanamine
• 1160247-18-6
• MFCD12198562
• SY096862

• MDL： MFCD12198562
• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-6-4-5-14(10-16)7-11(8-15)9-18-14/h11H,4-10,15H2,1-3H3
• InChI Key： CYIJGWKOFZHWLD-UHFFFAOYSA-N
• SMILES： O1CC(CN)CC21CN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate

tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate (CAS No. 1160247-18-6): A Comprehensive Overview

tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate (CAS No. 1160247-18-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a spirocyclic structure with a unique combination of functional groups, including an amine, a tert-butyl ester, and an oxacycle. Its intricate structure and versatile reactivity make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The spirocyclic nature of tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate provides it with a rigid conformation that can influence its biological activity and pharmacokinetic properties. The presence of the tert-butyl ester group adds stability to the molecule, making it suitable for use in various synthetic transformations. Additionally, the amine functionality offers multiple points of modification, allowing chemists to tailor the compound for specific applications.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of several spirocyclic derivatives, including tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate. The researchers found that these compounds exhibited promising activity against various targets, including enzymes and receptors involved in neurodegenerative diseases and cancer.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of spirocyclic scaffolds in the development of novel antibiotics. The results indicated that compounds like tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate could serve as effective inhibitors of bacterial growth, offering a new avenue for combating antibiotic resistance.

The synthesis of tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with a suitable spirocyclic precursor and introduce the necessary functional groups through selective reactions. For example, the tert-butyl ester can be formed by treating the carboxylic acid with tert-butanol in the presence of a coupling agent such as EDC or DCC.

The amine functionality can be introduced through reductive amination or other nitrogen-introducing reactions. The choice of reagents and conditions depends on the specific requirements of the target molecule and the desired purity levels. Advanced techniques such as microwave-assisted synthesis and flow chemistry have also been employed to improve yield and reduce reaction times.

In terms of its applications, tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate has shown promise in several areas of medicinal chemistry. Its ability to form stable complexes with metal ions makes it a potential candidate for metal-based drugs, which are known for their unique biological activities and therapeutic potential. Additionally, its spirocyclic structure can enhance its ability to cross cell membranes, improving its bioavailability and efficacy.

The pharmacological properties of tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate have been studied in various preclinical models. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. In vivo studies have further confirmed its potential as a lead compound for drug development, with preliminary results showing favorable pharmacokinetic profiles and low toxicity.

To further explore its therapeutic potential, ongoing research is focusing on optimizing the structure of tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate through rational design and high-throughput screening techniques. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict binding affinities and identify key interactions with target proteins.

In conclusion, tert-butyl 3-(aminomethyl)-1-oxa-9-azaspiro[4.5]decane-9-carboxylate (CAS No. 1160247-18-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.